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Compound of Interest

Compound Name: 2-Octyne

Cat. No.: B165417

Essential Safety and Handling Guide for 2-
Octyne

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational and disposal plans for handling 2-Octyne in a
laboratory setting. Adherence to these guidelines is crucial for the safety of all researchers,
scientists, and drug development professionals.

Hazard Identification and Classification

2-Octyne is a highly flammable liquid and vapor that can cause skin and eye irritation.[1][2][3]
[4] It may also cause respiratory irritation.[2][3][4] It is classified as a hazardous chemical under
the OSHA Hazard Communication Standard.[1]

GHS Hazard Classification[2][3]

Hazard Class Category
Flammable Liquids 2
Skin Corrosion/Irritation 2
Serious Eye Damage/Eye lIrritation 2

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory system)
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Physical and Chemical Properties[1]

Property Value

Physical State Liquid

Appearance Colorless

Boiling Point 137 °C/278.6 °F

Flash Point 18 °C / 64.4 °F (closed cup)

Personal Protective Equipment (PPE)

A comprehensive approach to PPE is mandatory to ensure personal safety when handling 2-

Octyne.

Protection Type

Required Equipment

Specifications and Usage

Eye and Face Protection

Safety glasses with side

shields or chemical goggles.

Must conform to EN 166 (EU)
or OSHA's eye and face
protection regulations in 29
CFR 1910.133.[5][6][7]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Inspect gloves before use.

Wash and dry hands after use.

Flame-retardant lab coat or
overalls.

To be worn at all times in the

laboratory.[8]

Respiratory Protection

NIOSH/MSHA approved
respirator with organic vapor

cartridges.

Required when working
outside a fume hood, if
ventilation is inadequate, or if

irritation is experienced.[1]

Handling and Storage Protocols

Proper handling and storage are essential to prevent accidents and maintain chemical integrity.

Handling:
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e Work in a well-ventilated area, preferably under a chemical fume hood.[9]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][3][10] No smoking.
[31[10]

e Ground and bond containers and receiving equipment to prevent static discharge.[1][3][11]
Use only non-sparking tools.[1][3]

» Avoid contact with skin, eyes, and clothing.[1] Avoid breathing vapors or mist.[1]
e Wash hands thoroughly after handling.[1][3]

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

o Keep in an approved flammable liquid storage area.[1][9]

o Store away from incompatible materials such as strong oxidizing agents.[9]
Emergency Procedures

Spill Response:

o Evacuate: Immediately evacuate the area and alert others.

» Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: For small spills, absorb the material with an inert absorbent such as sand or earth.
[12]

o Clean-up: Wearing appropriate PPE, collect the absorbed material into a sealed, labeled
container for hazardous waste disposal.[1][12] Use spark-proof tools.[1]

First Aid:

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[1][6]
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» Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with
plenty of water for at least 15 minutes.[11] Seek medical attention if irritation persists.[11]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[5][7] Seek medical attention.[1][5]

 Ingestion: Do NOT induce vomiting.[6][10] Call a physician or poison control center
immediately.[6]

Disposal Plan
All waste containing 2-Octyne must be handled as hazardous waste.

o Collect waste in a designated, properly labeled, and sealed container for flammable liquid
waste.[11]

e Do not mix with other waste streams, especially oxidizers.[11]

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[10]

Safe Handling Workflow
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Don Appropriate PPE
Ensure Fume Hood is Operational
Gather Materials & Ground Equipment

Dispense 2-Octyne in Fume Hood B ---=====-~--
Perform Experiment
Monitor for Spills or Leaks

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Octyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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